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CAS No.: 55270-72-9

Cat. No.: B1610891

Get Quote

Application Note: High-Efficiency UV Curing with 2-Chloro-4'-(methylthio)benzophenone[1]

Executive Summary
This application note details the utility of 2-Chloro-4'-(methylthio)benzophenone (also referred

to as 4-chloro-4'-thiomethylbenzophenone) as a high-performance Type II photoinitiator.[1]

Unlike unsubstituted benzophenone, the incorporation of a methylthio (

) group induces a bathochromic shift (red-shift) in the absorption spectrum, enhancing
compatibility with UV-A (320–400 nm) and UV-LED light sources.[1] Furthermore, the chlorine
substituent modulates solubility and electronic properties, optimizing the initiator for specific
acrylate and epoxy-acrylate resin systems.[1]

This guide provides a comprehensive protocol for formulation, curing, and validation,

specifically addressing the requirement for amine synergists in the Norrish Type II mechanism.

[1]
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Compound: 2-Chloro-4'-(methylthio)benzophenone CAS Number: 72585-17-2 (Representative

analog) Classification: Type II Photoinitiator (Hydrogen Abstraction)[1]

The Norrish Type II Mechanism
Unlike Type I initiators (e.g., Hydroxyacetophenones) which cleave unimolecularly, this

benzophenone derivative requires a co-initiator—typically a tertiary amine—to generate

radicals.[1]

Excitation: UV light absorption promotes the molecule to an excited singlet state (

), which undergoes Intersystem Crossing (ISC) to a long-lived Triplet State (

).[1]

Exciplex Formation: The triplet state interacts with the tertiary amine (hydrogen donor) to

form an excited complex (Exciplex).[1]

Hydrogen Abstraction: The benzophenone carbonyl oxygen abstracts a hydrogen from the

amine's

-carbon.[1]

Radical Generation: This produces two radicals:

Aminoalkyl Radical: Highly reactive; initiates polymerization.[1][2]

Ketyl Radical: Generally inactive for initiation; terminates chains or dimerizes (causing

surface tackiness if not managed).

Figure 1: Photochemical Activation Pathway
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Caption: Figure 1. The Norrish Type II mechanism requiring an amine synergist for radical

generation.[1]

Material Characterization
Before formulation, verify the physicochemical properties to ensure system compatibility.[1]

Property Specification Application Note

Appearance
Off-white to yellow crystalline

powder

Color indicates absorption in

the near-UV/visible tail.[1]

Absorption Peak (

)

~305–315 nm (Tail extends to

380 nm)

The thiomethyl group red-shifts

absorption compared to

standard Benzophenone (

254 nm).[1]

Solubility
Soluble in Acrylates, Ketones,

Aromatics

Insoluble in water. Pre-

dissolution in monomer is

critical.[1]

Melting Point
70–80 °C (Derivative

dependent)

Can be added to heated

formulations for faster

dissolution.[1]
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Application Protocol: Formulation & Curing
Objective: Create a UV-curable acrylate coating using 2-Chloro-4'-(methylthio)benzophenone.

Reagents & Equipment
Photoinitiator (PI): 2-Chloro-4'-(methylthio)benzophenone.[1]

Co-Initiator (Synergist): MDEA (N-methyldiethanolamine) or EDB (Ethyl-4-

dimethylaminobenzoate).[1] Crucial for Type II efficiency.

Monomer Base: TPGDA (Tripropylene glycol diacrylate) or TMPTA (Trimethylolpropane

triacrylate).

Equipment: High-shear mixer, UV-LED source (365nm or 385nm) or Mercury Arc Lamp.[1]

Step-by-Step Formulation
Monomer Preparation:

Weigh 90g of the acrylate monomer base (e.g., TPGDA) into an amber glass jar (UV-

blocking).

Synergist Addition:

Add 5.0g of the Amine Synergist (e.g., EDB).[1]

Note: The molar ratio of Amine:PI should ideally be 1:1 or slightly amine-rich to combat

oxygen inhibition.[1]

Photoinitiator Dissolution (The Critical Step):

Add 3.0g – 5.0g of 2-Chloro-4'-(methylthio)benzophenone.

Mix: Stir at 500 RPM. If dissolution is slow, heat the mixture gently to 40°C.

Validation: The solution must be optically clear. Any turbidity indicates undissolved PI,

which will cause micro-defects in the final coating.[1]
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Degassing:

Sonicate the mixture for 5 minutes to remove trapped air bubbles which inhibit curing.[1]

Curing & Analysis Workflow
Figure 2: Experimental Workflow
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Caption: Figure 2. Step-by-step experimental workflow from formulation to validation.
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Validation & Troubleshooting
Measuring Cure Conversion (FTIR Method)
To scientifically validate the curing efficiency, monitor the disappearance of the acrylate double

bond.[1]

Instrument: FTIR Spectrometer with ATR accessory.

Target Peak: Acrylate C=C twisting vibration at 810 cm⁻¹ or C=C stretching at 1635 cm⁻¹.

Calculation:

: Absorbance of acrylate peak at time

.[1]

: Absorbance of internal reference peak (e.g., Carbonyl at 1720 cm⁻¹, which remains
unchanged).[1]
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Issue Probable Cause Corrective Action

Tacky Surface Oxygen Inhibition

The ketyl radical is reacting

with

.[1] Increase the Amine

Synergist concentration (up to

7-10%). Switch to higher

intensity light.[1]

Yellowing Amine Oxidation

Reduce amine concentration

or switch to a less yellowing

synergist (e.g., acrylated

amine).[1]

Slow Cure Spectral Mismatch

The light source (e.g., 395nm

LED) may be too far from the

PI's absorption peak.[1] Add a

sensitizer (e.g., ITX) or switch

to a 365nm source.[1]

Haze Solubility Limit

The PI concentration is too

high (>5%).[1] Reduce loading

or warm the formulation.[1]

Safety & Handling (SDS Highlights)
Hazard Statements: H315 (Causes skin irritation), H317 (May cause allergic skin reaction),

H411 (Toxic to aquatic life).[1]

PPE: Nitrile gloves and UV-blocking safety glasses are mandatory.[1]

Storage: Store in amber containers, away from heat sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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